Cas no 32887-01-7 (Mecillinam)

• Product Name: Mecillinam
• CAS No: 32887-01-7
• MF: C₁₅H₂₃N₃O₃S
• MW: 325.426422357559
• MDL: MFCD00056869
• CID: 53976
• Update Time: 2025-04-18

Mecillinam Chemical and Physical Properties

Names and Identifiers

• Mecillinam
• Amdinocillin
• (2S,5R,6R)-6-(Azepan-1-ylmethylideneamino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid

• MDL： MFCD00056869
• Inchi： 1S/C15H23N3O3S/c1-15(2)11(14(20)21)18-12(19)10(13(18)22-15)16-9-17-7-5-3-4-6-8-17/h9-11,13H,3-8H2,1-2H3,(H,20,21)/b16-9+/t10-,11+,13-/m1/s1
• InChI Key： BWWVAEOLVKTZFQ-ISVUSNJMSA-N
• SMILES： S1C(C)(C)[C@H](C(=O)O)N2C([C@H]([C@@H]12)/N=C/N1CCCCCC1)=O

Computed Properties

• Exact Mass: 325.14600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless crystal, odorless and tasteless
• Density: 1.4400
• Melting Point: 156°C
• Boiling Point: 550.6°C at 760 mmHg
• Flash Point: >110°(230°F)
• Water Partition Coefficient: Soluble in water at approximately 1mg/ml
• PSA: 98.51000
• LogP: 1.28200
• Specific Rotation: D20 +285° (c = 1 in 0.1N HCl)

Mecillinam Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：2
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26
• RTECS：XI0185000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances